BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Advanced Synthesis and
Crystallization of Ceftezol Sodium

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest
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Introduction & Molecule Overview

Ceftezol Sodium (CAS: 41136-22-5) is a semi-synthetic cephalosporin distinguished by its
specific C3 side chain, the (1,3,4-thiadiazol-2-yl)thiomethyl group. Unlike its structural analog
Cefazolin, which contains a 5-methyl-1,3,4-thiadiazole, Ceftezol lacks the methyl group on the
thiadiazole ring. This subtle structural difference influences its pharmacokinetic profile and
requires specific handling during the nucleophilic substitution step at C3.

Retrosynthetic Analysis

The synthesis is designed around the convergence of three key synthons:
e The Core: 7-Aminocephalosporanic Acid (7-ACA).[1][2]
o C7 Acylator: 1H-Tetrazole-1-acetic acid (activated as a mixed anhydride).

e C3 Nucleophile: 2-Mercapto-1,3,4-thiadiazole (MTD).

Synthesis Pathway: The "One-Pot" Strategy
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Traditional methods often involve isolating the C3-substituted intermediate (7-ATC). However,
this guide details a One-Pot approach where acylation at C7 is performed first, followed
immediately by nucleophilic substitution at C3. This method reduces solvent waste and
degradation risks associated with intermediate isolation.

Reaction Mechanism & Pathway Diagram

The pathway involves the activation of the tetrazole acetic acid using pivaloyl chloride to form a
mixed anhydride, which selectively acylates the 7-amino group of 7-ACA. Subsequently, the
acetoxy group at C3 is displaced by the thiadiazole thiol under Lewis acid catalysis (Boron
Trifluoride).
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Figure 1: One-Pot Synthesis Pathway for Ceftezol Sodium.

Detailed Experimental Protocol
Phase A: Acylation (Formation of the Amide Bond)
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Objective: Attach the tetrazole side chain to the 7-amino position.

Activation: In a dry reactor, dissolve 1H-tetrazole-1-acetic acid (1.1 eq) in Dichloromethane
(DCM). Cool to -15°C.

Mixed Anhydride Formation: Add Triethylamine (TEA) (1.2 eq) followed by slow addition of
Pivaloyl Chloride (1.1 eq). Stir for 45 mins at -15°C. Note: Pivaloyl chloride is preferred over
thionyl chloride for milder activation, reducing degradation.

Coupling: In a separate vessel, dissolve 7-ACA (1.0 eq) in DCM with TEA (1.5 eq) to
solubilize. Cool to 0°C.[3]

Transfer: Transfer the mixed anhydride solution into the 7-ACA solution slowly, maintaining
temperature < -5°C.

Monitor: Stir for 90 mins. Verify conversion via HPLC (Target: < 1% unreacted 7-ACA).

Phase B: Nucleophilic Substitution (C3 Modification)

Objective: Replace the acetoxy group at C3 with the thiadiazole thiol.

Reagent Addition: To the reaction mixture from Phase A, add 2-mercapto-1,3,4-thiadiazole
(1.1 eq).

Catalysis: Add Boron Trifluoride Diethyl Etherate (BF3-Et20) (3.0 eq) dropwise. Caution:
Exothermic.

Reaction: Heat the mixture to 45-50°C and stir for 3-5 hours.

Quench: Cool to 10°C and quench with ice-cold water. Adjust pH to 2.0 with dilute HCI to
precipitate Ceftezol Acid.

Isolation: Filter the crude acid, wash with water and cold acetone. Dry under vacuum.

Phase C: Salt Formation and Crystallization

Objective: Convert the acid to the sodium salt and crystallize to remove impurities.
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» Dissolution: Suspend Ceftezol Acid (10 g) in Methanol (40 mL) at 20°C.

e Salt Formation: Slowly add a solution of Sodium 2-Ethylhexanoate (SEH) (1.05 eq) in
methanol/acetone. The solution should become clear as the salt forms.

» Clarification: Add activated carbon (0.5 g), stir for 15 mins, and filter through a 0.22 pm
membrane to remove particulates and endotoxins.

o Crystallization (Anti-solvent method):

Heat filtrate to 30°C.

[¢]

o Slowly add Acetone (anti-solvent) until the solution becomes slightly turbid (cloud point).

o Seeding: Add seed crystals of Ceftezol Sodium (0.1% w/w) to induce controlled
nucleation.

o Aging: Stir at 25°C for 1 hour to allow crystal growth.

o Precipitation: Add remaining Acetone (total ratio Methanol:Acetone 1:4) over 2 hours while
cooling to 0-5°C.

e Harvest: Filter the crystals under nitrogen atmosphere. Wash with cold Acetone.
e Drying: Dry in a vacuum oven at 40°C for 8 hours.

Crystallization Workflow & Critical Parameters

The crystallization step is the primary purification vector. The choice of solvent system
(Methanol/Acetone) is critical for purging the free thiol impurity.
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Figure 2: Crystallization Workflow for High-Purity Ceftezol Sodium.

Analytical Characterization & Specifications
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Parameter Specification Method

White to off-white crystalline ]
Appearance Visual
powder

IR matches standard; Na+

Identification - FTIR / Flame

positive

98.0% - 102.0% (anhydrous HPLC (C18, Phosphate
Assay (HPLC) .

basis) Buffer/ACN)
pH 4.5 - 6.5 (10% solution) Potentiometric

< 3.0% (if anhydrous) or )
Water Content - Karl Fischer
specific hydrate

Individual Impurity < 0.5%Total
Related Substances - HPLC
Impurities < 1.0%

] Acetone < 5000 ppmMethanol
Residual Solvents GC-HS
< 3000 ppm

Troubleshooting Guide

e Problem: Product "oils out" instead of crystallizing.

o Root Cause:[3][4][5][6] Acetone added too quickly or temperature too high.

o Solution: Re-dissolve, ensure strict temperature control (30°C), and use seed crystals.
e Problem: High levels of free thiol (MTD) impurity.

o Root Cause:[3][4][5][6] Incomplete washing of the intermediate acid.

o Solution: Perform an extra wash of the Ceftezol Acid cake with water/acetone (1:1) before
salt formation.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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